N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(7-(furan-2-yl)-2-morpholino-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-[7-(furan-2-yl)-2-morpholin-4-yl-4-oxo-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamide
• InChI: InChI=1S/C23H21N5O6S/c29-18(24-11-14-3-4-15-17(10-14)34-13-33-15)12-28-22(30)20-21(19(26-28)16-2-1-7-32-16)35-23(25-20)27-5-8-31-9-6-27/h1-4,7,10H,5-6,8-9,11-13H2,(H,24,29)
• InChI Key: USPTXUYCAOVITE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC3=C(S2)C(=NN(C3=O)CC(=O)NCC4=CC5=C(C=C4)OCO5)C6=CC=CO6
• Molecular Formula: C23H21N5O6S
• Molecular Weight: 495.5 g/mol

Description

N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(7-(furan-2-yl)-2-morpholino-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C23H21N5O6S and its molecular weight is 495.51. The purity is usually 95%.
BenchChem offers high-quality N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(7-(furan-2-yl)-2-morpholino-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(7-(furan-2-yl)-2-morpholino-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Research has focused on the synthesis and evaluation of compounds with similar structures, investigating their biological activities. For instance, novel 2-(N-pyrrolidino, N-piperidino, or N-morpholino)-7-phenyl(α-furoyl or α-thienyl)-[1,3]thiazolo[4,5-d]pyridazinones have been synthesized and tested for their in vivo analgesic and anti-inflammatory activities, demonstrating promising results (Demchenko et al., 2015). These compounds have been characterized by 1H-NMR, 13C-NMR spectroscopy, and liquid chromatography–mass spectrometry, highlighting the methodological approaches towards understanding the pharmacological potential of these compounds.

Pharmacological Potential

Further studies have explored the structure-activity relationships of compounds with similar frameworks, focusing on improving metabolic stability and investigating their inhibitory activities against specific targets such as PI3Kα and mTOR in vitro and in vivo (Stec et al., 2011). These findings are crucial for developing new therapeutic agents with optimized pharmacokinetic profiles and reduced metabolic liabilities.

Anticancer and Antitumor Activities

The anticancer and antitumor potentials of related compounds have been a significant focus. For example, thiazolyl N-benzyl-substituted acetamide derivatives have been synthesized and evaluated for their Src kinase inhibitory and anticancer activities, demonstrating effectiveness against various cancer cell lines (Fallah-Tafti et al., 2011). This research contributes to the ongoing efforts to find new cancer therapies by targeting specific molecular pathways.